
Environmental Fate and Mobility of Chloramben:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloramben, a selective, pre-emergence benzoic acid herbicide, was historically used to

control annual grasses and broadleaf weeds in a variety of crops, including soybeans, dry

beans, and peanuts.[1] Although its production and sale have been discontinued in the United

States, understanding its environmental fate and mobility remains crucial for assessing the

long-term impact on ecosystems and for the development of modern agrochemicals with

improved environmental profiles. This technical guide provides an in-depth overview of the

environmental persistence, degradation pathways, and mobility of Chloramben in soil and

water systems.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Chloramben is a colorless and odorless crystalline solid.[1] Key properties are summarized in

the table below.
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Property Value Reference

Chemical Name
3-amino-2,5-dichlorobenzoic

acid
[1]

CAS Number 133-90-4 [1]

Molecular Formula C₇H₅Cl₂NO₂

Molecular Weight 206.03 g/mol [1]

Water Solubility 700 mg/L at 25°C [1]

Vapor Pressure 930 mPa at 100°C [1]

Melting Point 200-201°C [1]

Environmental Fate
The fate of Chloramben in the environment is governed by a combination of biotic and abiotic

processes, including microbial degradation, photodegradation, and sorption to soil particles.

Persistence in Soil
Chloramben is moderately persistent in the soil environment.[1] Its activity as a herbicide

typically lasts for about 6 to 8 weeks after application.[1] The dissipation of Chloramben from

soil is influenced by several factors, including soil type, moisture content, and microbial activity.

[1][2]

Soil Half-Life (DT50)

The half-life (DT50) is the time required for the concentration of a substance to decrease by

half. The reported soil half-life of Chloramben varies depending on environmental conditions.
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Soil Type DT50 (Days) Conditions Reference

Silt-loam 14 Laboratory, aerobic

General 42-56 (6-8 weeks) Field [1]

Moist Soil (Methyl

Ester)
2.9 Laboratory

Moist Soil

(Hydroxypropyl Ester)
7.5 Laboratory

Moist Soil

(Butoxyethyl Ester)
>16 Laboratory

Degradation Pathways
Chloramben degrades in the environment through two primary pathways: microbial

degradation in soil and photodegradation in water.[3]

Microbial Degradation

The primary mechanism of Chloramben degradation in soil is through the action of soil

microorganisms.[1] The process is more rapid in moist soils, which favor microbial activity.[1][2]

While specific microbial species responsible for Chloramben degradation are not extensively

documented, the degradation of similar chlorinated aromatic compounds is often carried out by

bacteria from genera such as Pseudomonas and Burkholderia. The microbial degradation of

Chloramben is believed to proceed via reductive dechlorination, leading to the formation of

less chlorinated and ultimately non-toxic compounds.[3] Key degradation products include 3-

amino-5-chlorobenzoic acid and 3-aminobenzoic acid.[3]

Chloramben
(3-amino-2,5-dichlorobenzoic acid) 3-amino-5-chlorobenzoic acidReductive Dechlorination 3-aminobenzoic acidReductive Dechlorination Mineralization

(CO2, H2O, Cl-)

Click to download full resolution via product page

Figure 1: Proposed microbial degradation pathway of Chloramben in soil.
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Photodegradation

Chloramben is susceptible to degradation by sunlight, particularly in aqueous environments.[1]

This process, known as photolysis, can be a significant route of dissipation in surface waters.

Medium Half-life Conditions Reference

Water Readily degrades Sunlight [1]

Aqueous Solution ~6 hours Sunlight

Hydrolysis

Hydrolysis, the breakdown of a chemical by reaction with water, is influenced by pH. Generally,

the rate of hydrolysis increases under both acidic and alkaline conditions compared to neutral

pH.[4]

Mobility in the Environment
The mobility of Chloramben in the environment, particularly its potential to leach into

groundwater, is a key aspect of its environmental risk profile.

Soil Sorption and Mobility
The movement of Chloramben in soil is largely controlled by its adsorption to soil particles.

The organic carbon-water partitioning coefficient (Koc) is a key indicator of a chemical's

tendency to bind to soil organic matter. A lower Koc value generally indicates higher mobility.

Chloramben has a reported Koc value in the range of 15 to 190 mL/g, indicating high to very

high mobility.[1] Its mobility is significantly influenced by soil type and organic matter content.[1]

Soil Type: Leaching is more pronounced in sandy soils, which have lower organic matter and

larger pore spaces, allowing for greater water percolation.[1]

Organic Matter: As the organic matter content of the soil increases, the adsorption of

Chloramben also increases, leading to reduced leaching.[1]
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Parameter Value Interpretation Reference

Koc 15 - 190 mL/g
High to Very High

Mobility
[1]

Kd Varies with soil type
Soil-water distribution

coefficient

Experimental Protocols
This section provides an overview of the methodologies used to assess the environmental fate

and mobility of Chloramben.

Soil Adsorption/Desorption (OECD Guideline 106)
The soil adsorption/desorption potential of Chloramben is typically determined using the

OECD Guideline 106 batch equilibrium method. This laboratory-based study measures the

partitioning of the substance between soil and an aqueous solution to determine the soil

sorption distribution coefficient (Kd) and the organic carbon-water partitioning coefficient (Koc).

Methodology Outline:

Preparation: A stock solution of Chloramben is prepared in a 0.01 M calcium chloride

solution to mimic soil pore water. Several soil types with varying organic carbon content, pH,

and texture are selected, air-dried, and sieved.

Adsorption Phase: Known volumes of the Chloramben solution are added to weighed

amounts of soil in centrifuge tubes. The tubes are agitated for a predetermined equilibration

period (e.g., 24 hours) at a constant temperature in the dark.

Analysis: After equilibration, the soil suspension is separated by centrifugation. The

concentration of Chloramben remaining in the aqueous phase is determined using a

suitable analytical method (e.g., HPLC or GC-MS).

Calculation: The amount of Chloramben adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution. From this, the Kd value is
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calculated. The Koc is then determined by normalizing the Kd value to the organic carbon

content of the soil.

Desorption Phase (Optional): The supernatant from the adsorption phase is replaced with a

fresh, Chloramben-free solution, and the process is repeated to assess the reversibility of

the adsorption.
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Figure 2: Workflow for OECD 106 Soil Adsorption/Desorption Study.

Terrestrial Field Dissipation Study
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Terrestrial field dissipation studies are conducted to evaluate the persistence and mobility of a

pesticide under real-world environmental conditions. These studies provide valuable data on

the rate of degradation (DT50) and the formation and decline of major metabolites.

Methodology Outline:

Site Selection and Characterization: Test plots are established in locations representative of

the intended use areas. Detailed characterization of the soil (texture, organic matter, pH,

etc.) and meteorological conditions is performed.

Application: Chloramben is applied to the test plots at a known rate, simulating agricultural

practice.

Sampling: Soil cores are collected from the plots at various time intervals after application.

Samples are typically taken at different depths to assess leaching.

Residue Analysis: The concentration of Chloramben and its major degradation products in

the soil samples is quantified using a validated analytical method.

Data Analysis: The dissipation rate (DT50) of Chloramben is calculated from the decline in

its concentration over time.

Analytical Methodology for Residue Analysis
The accurate quantification of Chloramben residues in environmental samples is critical for

fate and mobility studies. Gas chromatography (GC) and liquid chromatography (LC) are the

primary analytical techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Soil and Water Samples:

Sample Preparation (Extraction):

Water: The water sample is acidified (pH < 2), and Chloramben is extracted using a

suitable organic solvent (e.g., dichloromethane or diethyl ether) via liquid-liquid extraction.

Soil: The soil sample is extracted with an appropriate solvent mixture (e.g.,

acetonitrile/water) using techniques such as sonication or accelerated solvent extraction.
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Clean-up: The crude extract may require a clean-up step, such as solid-phase extraction

(SPE), to remove interfering co-extractives.

Derivatization: As Chloramben is a carboxylic acid, it is often derivatized to a more volatile

ester (e.g., methyl ester using diazomethane) to improve its chromatographic properties for

GC analysis.[5]

GC-MS Analysis:

Injection: A small volume of the final extract is injected into the GC.

Separation: The components of the sample are separated on a capillary column (e.g., HP-

5MS).

Detection: The mass spectrometer detects and quantifies the derivatized Chloramben
based on its characteristic mass-to-charge ratio.

Quantification: The concentration of Chloramben in the original sample is determined by

comparing the response to that of known calibration standards.
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Figure 3: General workflow for the analysis of Chloramben in environmental samples.

Conclusion
Chloramben is a moderately persistent herbicide with high to very high mobility in soil,

particularly in sandy soils with low organic matter. Its environmental fate is primarily driven by

microbial degradation in soil and photodegradation in water. A thorough understanding of its

behavior in the environment, as detailed in this guide, is essential for informed risk assessment

and for guiding the development of future agrochemicals with enhanced environmental safety

profiles. The experimental protocols outlined provide a framework for the continued study of

this and other similar compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1668635?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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